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Compound of Interest

Compound Name: Inosine-13C3

Cat. No.: B12384670 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with Inosine-13C3. The following procedures are

designed to ensure the integrity of your experiments and the safety of all laboratory personnel.

While Inosine, the parent compound of Inosine-13C3, is not classified as a hazardous

substance, adherence to these protocols is mandatory to mitigate any potential risks and

prevent sample contamination.

Personal Protective Equipment (PPE) at a Glance
A thorough hazard assessment should always be conducted prior to handling any chemical.[1]

For Inosine-13C3, the recommended minimum level of personal protective equipment is

detailed below.
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PPE Category Item Specification Rationale

Body Protection Lab Coat
Full-length, made of

appropriate material.

Protects skin and

personal clothing from

potential splashes and

contamination.[1][2]

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.

Prevents direct skin

contact and

contamination of the

sample.[1][3]

Eye and Face

Protection
Safety Glasses

Must have side

shields.

Protects eyes from

potential splashes or

airborne particles.

Chemical Splash

Goggles

Required for splash

hazards.

To be worn when

there is a higher risk

of splashing, such as

when preparing

solutions.

Face Shield
Worn in addition to

goggles.

Recommended when

handling larger

quantities or if there is

a significant splash

risk.

Foot Protection Closed-toe Shoes
Substantial, non-

perforated footwear.

Protects feet from

spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the standard operating procedure for the safe and effective handling of

Inosine-13C3 from receipt to experimental use.

Receiving and Inspection
1.1. Upon receipt, visually inspect the packaging for any signs of damage or leakage.
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1.2. Verify that the product name, CAS number (for the unlabeled compound: 58-63-9), and

molecular formula (C₇(¹³C)₃H₁₂N₄O₅) match the order specifications.

1.3. Don the appropriate PPE (lab coat, gloves, safety glasses) before opening the package.

Storage
2.1. Store Inosine-13C3 in a cool, dry, and well-ventilated area.

2.2. Keep the container tightly closed to prevent contamination and degradation. The product

is typically supplied as a solid and should be stored at -20°C for long-term stability.

2.3. Store away from strong oxidizing agents.

Preparation of Solutions
3.1. Conduct all weighing and solution preparation in a designated clean area, such as a

chemical fume hood or a balance enclosure, to prevent inhalation of fine particles and to

protect the sample from contamination.

3.2. Wear enhanced PPE, including chemical splash goggles and potentially a face shield,

during solution preparation.

3.3. Inosine is soluble in water at approximately 10 mg/ml. It is not recommended to store

aqueous solutions for more than one day to ensure stability and prevent microbial growth.

3.4. Use high-purity solvents and sterile equipment to maintain the integrity of the isotopically

labeled compound.

Experimental Use
4.1. Always wear the minimum required PPE when handling Inosine-13C3 in any form.

4.2. Handle the compound in a manner that minimizes the creation of dust or aerosols.

4.3. After handling, wash hands thoroughly with soap and water, even after wearing gloves.

4.4. Decontaminate all work surfaces and equipment after each use.
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Caption: Workflow for the reception, storage, and handling of Inosine-13C3.
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Disposal Plan: Managing Inosine-13C3 Waste
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Waste Segregation
1.1. All materials that have come into contact with Inosine-13C3, including gloves, pipette

tips, and empty containers, should be considered chemical waste.

1.2. Segregate Inosine-13C3 waste from other waste streams.

Waste Collection and Labeling
2.1. Collect solid waste in a designated, leak-proof container with a secure lid.

2.2. Collect aqueous waste in a separate, clearly labeled, and sealed container.

2.3. Label all waste containers clearly with "Inosine-13C3 Waste" and any other identifiers

required by your institution's waste management program.

Final Disposal
3.1. Do not dispose of Inosine-13C3 waste down the drain.

3.2. Arrange for waste pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste contractor.

3.3. Follow all local, state, and federal regulations for chemical waste disposal.
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Caption: Procedural flow for the safe disposal of Inosine-13C3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12384670#personal-protective-equipment-for-
handling-inosine-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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